Cas no 2229514-41-2 (4-(3-Methyl-4-nitrophenyl)butanoic acid)

• Product Name: 4-(3-Methyl-4-nitrophenyl)butanoic acid
• CAS No: 2229514-41-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5876285
• PubChem ID: 165969465
• Update Time: 2025-06-07

4-(3-Methyl-4-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229514-41-2
• EN300-1822751
• 4-(3-methyl-4-nitrophenyl)butanoic acid
• 4-(3-Methyl-4-nitrophenyl)butanoic acid

• Inchi： 1S/C11H13NO4/c1-8-7-9(3-2-4-11(13)14)5-6-10(8)12(15)16/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： NPNHUBAAJXQFFM-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(3-Methyl-4-nitrophenyl)butanoic acid

Introduction to 4-(3-Methyl-4-nitrophenyl)butanoic acid (CAS No. 2229514-41-2)

4-(3-Methyl-4-nitrophenyl)butanoic acid, identified by the chemical identifier CAS No. 2229514-41-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a butanoic acid moiety linked to a nitro-substituted methylphenyl group, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further therapeutic applications.

The molecular structure of 4-(3-Methyl-4-nitrophenyl)butanoic acid consists of a butyric acid backbone with an aromatic ring substituted at the 3-position with a methyl group and at the 4-position with a nitro group. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a compound of interest for researchers exploring novel synthetic pathways and biological activities. The presence of both the nitro group and the carboxylic acid functionality allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules.

In recent years, there has been growing interest in aromatic carboxylic acids with substituents that can modulate biological pathways. 4-(3-Methyl-4-nitrophenyl)butanoic acid has been studied for its potential role in drug discovery, particularly in the development of compounds that interact with enzymes and receptors involved in metabolic and inflammatory processes. The nitro group, while traditionally associated with explosive compounds, plays a crucial role in medicinal chemistry by influencing electronic properties and binding affinities. Its presence can enhance the solubility and bioavailability of derived molecules, making it an attractive feature for pharmaceutical design.

One of the most compelling aspects of 4-(3-Methyl-4-nitrophenyl)butanoic acid is its utility as a building block in organic synthesis. The carboxylic acid group can participate in esterification, amidation, and other reactions that form the basis of many drug molecules. Additionally, the aromatic ring provides multiple sites for further functionalization, allowing chemists to tailor properties such as lipophilicity, solubility, and metabolic stability. These characteristics make it a versatile intermediate for constructing novel pharmacophores.

Recent studies have explored the derivatives of 4-(3-Methyl-4-nitrophenyl)butanoic acid for their potential therapeutic effects. For instance, modifications to the nitro group can convert it into an amine or hydroxylamine, opening up possibilities for compounds with different biological activities. Researchers have also investigated its role in modulating pathways related to neurodegenerative diseases, where aromatic carboxylic acids have shown promise in preclinical models. The ability to fine-tune the structure of this compound offers a pathway to develop targeted therapies with improved efficacy and reduced side effects.

The synthesis of 4-(3-Methyl-4-nitrophenyl)butanoic acid involves multi-step organic reactions that highlight its complexity as a molecular entity. Starting from commercially available precursors such as 3-methyl-4-nitrobenzaldehyde or 3-methyl-4-nitrobenzoic acid, chemists can employ various coupling reactions to introduce the butanoic acid moiety. Techniques such as palladium-catalyzed cross-coupling or direct acylation methods are commonly used to achieve this transformation efficiently. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements, which are critical for pharmaceutical applications.

The pharmacological potential of 4-(3-Methyl-4-nitrophenyl)butanoic acid has been further explored through computational modeling and high-throughput screening (HTS). These approaches have identified several derivatives with enhanced binding affinity to target proteins involved in cancer metabolism and inflammation. The nitro group’s ability to engage hydrogen bonding networks while maintaining electronic balance makes it an effective scaffold for designing molecules that interact selectively with biological targets. Such interactions are essential for developing drugs that can modulate disease processes at a molecular level.

In conclusion, 4-(3-Methyl-4-nitrophenyl)butanoic acid (CAS No. 2229514-41-2) represents a significant advancement in medicinal chemistry due to its structural versatility and potential therapeutic applications. Its unique combination of functional groups provides opportunities for designing novel drugs targeting various diseases. As research continues to uncover new synthetic methodologies and pharmacological insights, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.